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Compound of Interest

Compound Name: NADP disodium salt

Cat. No.: B1223965

L  Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, analytical
methodologies, and biological significance of 3-Nicotinamide adenine dinucleotide phosphate
(NADP) disodium salt. This essential coenzyme is pivotal in a myriad of cellular processes,
acting as an electron carrier in its oxidized (NADP+) and reduced (NADPH) forms.

Physicochemical Properties

NADP disodium salt is a yellowish, hygroscopic powder.[1] Its fundamental properties are

summarized in the tables below, offering a clear reference for laboratory applications.

Identifier

Value

CAS Number

24292-60-2[2]

Molecular Formula

C21H26N7Na2017P3[3]

Molecular Weight 787.37 g/mol [4]
Appearance White to yellowish amorphous powder|[3]
Melting Point 175-178 °C
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Solubility

Details

Water

Soluble (50 mg/mL)

Aqueous Buffer

Soluble in 0.001% aqueous buffer, pH 7.0

Methanol Soluble
Ethanol Less soluble
Ether Insoluble
Ethyl Acetate Insoluble
Stability and Storage Conditions
Long-Term Storage -20°C

Short-Term Storage (Shipped)

Ambient temperature

General Stability

Stable at +2 to +8°C for 24 months. Store dry.

Precautions

Protect from light and moisture. Hygroscopic.

Spectroscopic Properties Value
Amax 260 nm
pH 4.0 + 1.0 (10mg/mL in water)

Biological Role and Signaling Pathway

NADP+ is a crucial coenzyme in cellular metabolism, particularly in anabolic pathways and

antioxidant defense. It serves as the primary electron acceptor in the pentose phosphate

pathway (PPP), where it is reduced to NADPH. NADPH then provides the reducing power for

biosynthetic reactions, such as fatty acid and nucleotide synthesis, and for the regeneration of

glutathione, a key antioxidant.
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Anabolic Reactions
(e.g., Fatty Acid Synthesis)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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